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Compound of Interest

Compound Name: Ala-Ala-OMe

Cat. No.: B12386760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Alanyl-L-alanine methyl ester is a dipeptide derivative composed of two L-alanine amino acid

residues with a methyl ester protecting group at the C-terminus. Its primary role in scientific

research and development is as a chemical intermediate and a building block in peptide

synthesis. This guide provides a summary of the available technical information for L-Alanyl-L-

alanine methyl ester, with a focus on its chemical properties, synthesis, and applications in

further research. Due to the limited availability of in-depth biological studies on the unprotected

form of this dipeptide ester, this guide also references its hydrochloride salt and N-protected

derivatives where relevant.

Chemical and Physical Properties
Quantitative data for L-Alanyl-L-alanine methyl ester is sparse in the literature. However, data

for its more commonly supplied hydrochloride salt is available and provides a useful reference

for researchers.
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Property Data Reference

Compound Name
L-Alanyl-L-alanine methyl ester

hydrochloride
[1]

Synonyms
Ala-Ala-OMe·HCl, Methyl di-

alanine hydrochloride
[1]

CAS Number

41036-19-5 (for hydrochloride

salt); 24326-09-8 (for free

base)

[1]

Molecular Formula C₇H₁₄N₂O₃·HCl [1]

Molecular Weight 210.66 g/mol [1]

Appearance White powder

Purity ≥ 98% (by TLC)

Storage Conditions 0-8°C

Experimental Protocols
Detailed experimental protocols for the direct biological application of L-Alanyl-L-alanine methyl

ester are not widely published. Its primary utility is in the synthesis of more complex peptides.

Below is a generalized experimental workflow for its synthesis.

Synthesis of L-Alanyl-L-alanine Methyl Ester

The synthesis of L-Alanyl-L-alanine methyl ester typically involves the coupling of an N-

protected L-alanine with L-alanine methyl ester, followed by the deprotection of the N-terminus.

A common approach is solution-phase peptide synthesis.

A General Protocol for the Synthesis of N-Protected L-Alanyl-L-alanine Methyl Ester:

Preparation of Reactants:

Dissolve N-protected L-alanine (e.g., Boc-L-alanine or Cbz-L-alanine) and a coupling

agent (e.g., HATU, HBTU, or DCC) in an appropriate aprotic solvent (e.g., DMF or DCM).
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In a separate flask, dissolve L-alanine methyl ester hydrochloride and a non-nucleophilic

base (e.g., N-methylmorpholine or diisopropylethylamine) in the same solvent to neutralize

the hydrochloride and free the amine.

Coupling Reaction:

Slowly add the solution of L-alanine methyl ester to the solution of activated N-protected L-

alanine.

Stir the reaction mixture at room temperature for several hours to overnight, monitoring the

reaction progress by TLC or LC-MS.

Work-up and Purification:

Upon completion, quench the reaction and remove the solvent under reduced pressure.

Redissolve the residue in an organic solvent like ethyl acetate and wash sequentially with

a weak acid solution (e.g., 1M HCl), a weak base solution (e.g., saturated NaHCO₃), and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the

crude N-protected dipeptide ester.

Purify the crude product by flash column chromatography or recrystallization.

Deprotection to Yield L-Alanyl-L-alanine Methyl Ester:

The final step is the removal of the N-terminal protecting group. The method depends on the

protecting group used:

Boc Group Removal: Treat the N-Boc-protected dipeptide with a strong acid, such as

trifluoroacetic acid (TFA) in dichloromethane (DCM).

Cbz Group Removal: Perform catalytic hydrogenation using a palladium catalyst (e.g., Pd/C)

under a hydrogen atmosphere.

Following deprotection and appropriate work-up, L-Alanyl-L-alanine methyl ester is obtained,

often as its corresponding salt (e.g., TFA or hydrochloride salt), which can be used directly in
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subsequent reactions or neutralized.

Applications in Research and Development
The primary application of L-Alanyl-L-alanine methyl ester is as an intermediate in the

synthesis of larger peptides and peptidomimetics for various research purposes, including:

Drug Discovery: As a component of more complex peptide-based drugs.

Biochemical Research: In studies of protein structure, function, and interactions.

Materials Science: In the synthesis of peptide-based polymers and biomaterials. For

instance, poly(N-acryloyl-L-alanyl-L-alanine methyl ester) has been synthesized and

investigated for its potential in forming nanoparticles.

While L-Alanyl-L-alanine methyl ester itself is not known to have specific biological activity or

be involved in cell signaling, it serves as a crucial building block for creating molecules with

such properties.
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Conclusion

L-Alanyl-L-alanine methyl ester is a valuable dipeptide derivative for synthetic chemistry,

particularly in the construction of larger, more complex peptide structures. While in-depth data

on its biological activity and role in signaling pathways are not currently available, its utility as a

building block is well-established. Researchers utilizing this compound should refer to the

properties of its hydrochloride salt for handling and storage information and employ standard
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peptide synthesis protocols for its incorporation into target molecules. Further research into the

biological effects of this and similar small dipeptide esters could reveal novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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